4-methyl-N-(4-(methylsulfonyl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: 4-methyl-N-(4-methylsulfonylphenyl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H24N2O5S2/c1-15-6-7-16(14-19(15)29(26,27)22-12-4-3-5-13-22)20(23)21-17-8-10-18(11-9-17)28(2,24)25/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key: JTOYGRKJIPZZLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)C)S(=O)(=O)N3CCCCC3
• Molecular Formula: C20H24N2O5S2
• Molecular Weight: 436.5 g/mol

Description

4-methyl-N-(4-(methylsulfonyl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is also known as BAY 43-9006 or Sorafenib, which is a drug used in the treatment of cancer.

Scientific Research Applications

Pharmacological Properties

• Benzamide derivatives, including compounds with piperidinylsulfonyl groups, have been investigated for their effects on gastrointestinal motility. Some derivatives have shown potential as selective serotonin 4 receptor agonists, offering promise as novel prokinetics for both the upper and lower gastrointestinal tract (Sonda et al., 2004).

Metabolism Studies

• Research involving similar compounds has been conducted to understand their metabolic pathways. For instance, Lu AA21004, a novel antidepressant with a similar structure, undergoes oxidative metabolism involving various cytochrome P450 enzymes (Hvenegaard et al., 2012).

Synthesis and Bioavailability

• Studies on the synthesis of benzamide derivatives with piperidinylsulfonyl groups have shown that certain structural modifications can affect oral bioavailability and pharmacological profiles, especially concerning gastrointestinal motility (Sonda et al., 2003).

Antibacterial Studies

• Some benzamide derivatives, including those with piperidinylsulfonyl groups, have been synthesized and shown moderate to significant antibacterial activity. These compounds have potential applications in the development of new antibacterial agents (Khalid et al., 2016).

Phospholipase A2 Inhibition

• Certain benzamide derivatives have been evaluated as membrane-bound phospholipase A2 inhibitors. These compounds have shown potential in reducing myocardial infarction size in animal models (Oinuma et al., 1991).

Metal Complexes and Bioactivity

• Studies have been conducted on metal complexes of benzamides with potential antibacterial activity. These complexes have shown enhanced activities compared to free ligands and standard antibiotics against various bacteria (Khatiwora et al., 2013).

Glycine Transporter Inhibitors

• Research on benzamide derivatives as glycine transporter-1 inhibitors has shown promising results in terms of in vivo efficacy. These findings open up potential therapeutic applications in neurological disorders (Lindsley et al., 2006).

Anticancer Activity

• Novel sulfone derivatives of benzamides have been synthesized and evaluated for their in vitro anticancer activity, particularly against breast cancer cell lines (Bashandy et al., 2011).